Nonaprenyl-4-hydroxybenzoate
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Overview
Description
4-hydroxy-3-all-trans-nonaprenylbenzoic acid is a monohydroxybenzoic acid that is 4-hydroxybenzoic acid substituted at position 3 by a nonaprenyl group. It is a monohydroxybenzoic acid and an olefinic compound. It is a conjugate acid of a 4-hydroxy-3-all-trans-nonaprenylbenzoate.
Scientific Research Applications
Ubiquinone Biosynthesis
Nonaprenyl-4-hydroxybenzoate plays a critical role in the biosynthesis of ubiquinone, an essential component in cellular energy production. Kalén et al. (1990) found that this compound transferase, an enzyme involved in ubiquinone biosynthesis, is primarily located in the endoplasmic reticulum-Golgi system of rat liver. The study highlights the enzyme's specific activity in various subcellular fractions, emphasizing its significant role in ubiquinone-9 synthesis (Kalén et al., 1990).
Enzymatic Synthesis
Gupta and Rudney (1985) explored 4-hydroxybenzoate polyprenyltransferase, a key enzyme in ubiquinone synthesis, using nonaprenyl pyrophosphate as a polyprenyl side chain source. Their research provides insights into the enzymatic process combining the benzoquinone ring precursor with the polyisoprenoid side chain, producing 3-polyprenyl-4-hydroxybenzoate, a precursor to ubiquinone (Gupta & Rudney, 1985).
Metabolic Studies in Mitochondria
Nishino and Rudney (1977) studied the properties of 4-hydroxybenzoate: polyprenyl transferase in rat and guinea pig liver mitochondria. They found that detergents like Triton X-100 can alter the biosynthetic pattern, leading to a preference for decaprenyl pyrophosphate over nonaprenyl in the presence of solanesyl pyrophosphate and isopentenyl pyrophosphate (Nishino & Rudney, 1977).
Role in Heart Metabolism
Yamamoto et al. (1989) identified regulatory sites in ubiquinone biosynthesis in the perfused rat heart. The study demonstrated that the isolated heart could incorporate p-hydroxybenzoate into ubiquinones and other lipids, including 3-nonaprenyl 4-hydroxybenzoate. This finding suggests potential regulatory steps in the biosynthetic pathway of ubiquinone in the heart (Yamamoto et al., 1989).
Properties
CAS No. |
38332-13-7 |
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Molecular Formula |
C52H78O3 |
Molecular Weight |
751.2 g/mol |
IUPAC Name |
4-hydroxy-3-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaenyl]benzoic acid |
InChI |
InChI=1S/C52H78O3/c1-40(2)19-11-20-41(3)21-12-22-42(4)23-13-24-43(5)25-14-26-44(6)27-15-28-45(7)29-16-30-46(8)31-17-32-47(9)33-18-34-48(10)35-36-49-39-50(52(54)55)37-38-51(49)53/h19,21,23,25,27,29,31,33,35,37-39,53H,11-18,20,22,24,26,28,30,32,34,36H2,1-10H3,(H,54,55)/b41-21+,42-23+,43-25+,44-27+,45-29+,46-31+,47-33+,48-35+ |
InChI Key |
YKKKMRBEPIZPBH-XWEAJCOCSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC1=C(C=CC(=C1)C(=O)O)O)/C)/C)/C)/C)/C)/C)/C)/C)C |
SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCC1=C(C=CC(=C1)C(=O)O)O)C)C)C)C)C)C)C)C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCC1=C(C=CC(=C1)C(=O)O)O)C)C)C)C)C)C)C)C)C |
Synonyms |
3-nonaprenyl-4-hydroxybenzoate PPHB-9 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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